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Bradford, UK - The Born in Bradford (BiB) study stands as a monumental longitudinal research

initiative, offering a deep and multifaceted view into the health and wellbeing of a multi-ethnic

population. This technical guide provides researchers, scientists, and drug development

professionals with a comprehensive overview of the study's scope, scale, experimental

methodologies, and key research domains. The wealth of data collected, from biological

samples to social and environmental information, presents a unique opportunity to unravel the

complex interplay of factors that shape human health from birth and across the life course.

Scope and Scale of the Cohort
The Born in Bradford study was initiated between 2007 and 2011, with the recruitment of a

significant cohort of pregnant women and their partners from the city of Bradford.[1][2] This

initial phase laid the foundation for a long-term investigation into the determinants of health and

disease. The study is characterized by its large and diverse participant base, with a significant

representation of individuals of South Asian heritage, making it a vital resource for studying

health inequalities.[1]

Over the years, the study has expanded through various follow-up phases, continuously

collecting a rich tapestry of data as the original cohort of children has grown. These follow-up

studies, including "Born in Bradford's Better Start (BiBBS)," "Growing Up," "Primary School

Years," and the "Age of Wonder," have extended the research focus into early childhood,

primary school years, and adolescence, respectively.[3] The "Age of Wonder" project, for
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instance, aims to follow adolescents into young adulthood, capturing the critical transition

period that shapes long-term health and wellbeing.[4][5][6]

The scale of the BiB study is vast, encompassing not only the original cohort but also newly

recruited participants in later phases. The "Age of Wonder" study, for example, aims to include

up to 30,000 young people.[4][5][6] This expansion allows for cross-sectional and longitudinal

analyses on a large scale.

Table 1: Participant Recruitment and Follow-up in the
Born in Bradford Study

Cohort/Study

Phase

Recruitment

Period

Initial

Participants

Key Follow-up

Ages
Notes

Original BiB

Cohort
2007 - 2011

12,453 women

(13,776

pregnancies),

3,448 partners

Birth, 6-12

months, 18

months, 2, 3, 4, 5

years (sub-

samples)

The foundational

cohort of the

study.[1][2]

BiB's Better Start

(BiBBS)
2016 - 2024

Over 5,600

families
Ongoing

An interventional

birth cohort to

evaluate early-

life interventions.

Growing Up

Study
2017 - 2021

9,805 BiB

children, 5,318

mothers, 838

fathers/partners

7 - 11 years

A major follow-up

of the original

cohort.[1][7]

Primary School

Years
2016 - 2019

10,201 non-BiB

children
7 - 11 years

Expanded the

cohort to include

peers of the BiB

children.[1]

Age of Wonder

(AoW)
2022 - Ongoing

~30,000

adolescents

(including

original BiB

participants)

12 - 21 years

Focuses on the

transition from

adolescence to

young adulthood.

[4][5][6]
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Data Collection and Experimental Protocols
A hallmark of the Born in Bradford study is its comprehensive and multi-modal data collection

strategy. This includes detailed questionnaires, physical and cognitive assessments, the

collection of a wide array of biological samples, and linkage to routine health and education

records.[2][8] This rich dataset allows for a holistic approach to understanding the determinants

of health.

Questionnaires and Assessments
Detailed questionnaires are administered to participants at various stages of the study,

covering a wide range of topics including socio-demographics, lifestyle, mental and physical

health, and environmental exposures.[9] In addition to self-reported data, the study

incorporates objective measurements. For instance, cognitive and sensorimotor functions in

children have been assessed using a battery of computerized tasks.[3]

Biological Sample Collection and Biobanking
The Born in Bradford study has established a substantial biobank, a critical resource for

biomedical research. A variety of biological samples have been collected from mothers,

partners, and children at different time points.[2]

Mothers (at ~26-28 weeks gestation):

Blood samples (for serum, plasma, buffy coat, and red blood cells)

Urine samples

Babies (at birth):

Umbilical cord blood (for serum, plasma, buffy coat, and red blood cells)

Fathers:

Saliva samples (for DNA)

Children (during follow-up):
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Blood samples

Urine samples

These samples are meticulously processed and stored at -80°C to ensure their long-term

integrity for future analyses.[10] The biobank has enabled a wide range of 'omics' studies,

including genomics, epigenetics, and metabolomics.

Table 2: Overview of Biological Samples and 'Omics'
Data

Sample Type Participants

Number of

Samples/Participant

s with Data

'Omics' Analyses

Performed

Maternal Blood

(Pregnancy)
Mothers ~11,625

Metabolomics

(~11,479), Exome

Sequencing (~10,531)

[1]

Maternal Urine

(Pregnancy)
Mothers ~6,996 -

Umbilical Cord Blood Newborns ~9,303
Metabolomics

(~7,890)[1]

Child Blood Children Varies by follow-up

Exome Sequencing

(~9,158),

Metabolomics (~2,108

at age 2)[1]

Paternal Saliva Fathers ~3,448 DNA extraction

Experimental Protocols: A Closer Look
Metabolomic Analysis: Untargeted metabolomic profiling has been performed on maternal and

cord blood samples using both nuclear magnetic resonance (NMR) and mass spectrometry

(MS) platforms.[10][11][12][13] For the MS analysis, samples were processed at Metabolon,

Inc., where a standardized platform was used to identify and quantify a wide range of small
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molecules.[10][13] The protocol involved sample preparation followed by analysis on four

independent ultra-high-performance liquid chromatography-tandem mass spectrometry (UPLC-

MS/MS) runs.[13]

Genetic Analysis: DNA has been extracted from various biological samples, with exome

sequencing performed on a large subset of mothers and children.[1] This has enabled the

identification of genetic variants, including rare loss-of-function variants, and their association

with a range of health outcomes.[1] The study has also investigated the role of specific single

nucleotide polymorphisms (SNPs) related to adiposity and glucose metabolism.

Key Research Areas and Signaling Pathways
The Born in Bradford study has a broad research agenda, with a focus on health inequalities

and the developmental origins of health and disease.[1] Key areas of investigation include

cardiometabolic health, mental health, respiratory conditions, and the impact of the urban

environment on health.[1]

While the study's publications cover a wide range of health topics, a recurring theme is the

investigation of the interplay between genetic predisposition, environmental exposures, and

lifestyle factors in the development of chronic diseases. For example, research within the

cohort has explored the associations between physical activity during pregnancy and maternal

cardiometabolic health, as well as neonatal body composition.[14][15] These studies point

towards the complex biological pathways that are influenced by lifestyle interventions.

Another area of focus has been the investigation of metabolic and inflammatory pathways in

conditions such as Polycystic Ovary Syndrome (PCOS). A study on the BiB cohort identified

differential expression of metabolites involved in inflammation, glycolysis, and lipid pathways in

women with PCOS.[16] This highlights the potential for using metabolomic data from the BiB

study to understand the pathophysiology of complex diseases.

Experimental and Data Linkage Workflow
The following diagram illustrates the general workflow of the Born in Bradford study, from

participant recruitment to data analysis and research output.
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A simplified workflow of the Born in Bradford study.

Conceptual Representation of Interlinked Research
Domains
The Born in Bradford study's strength lies in its ability to connect various domains of health and

environmental data. The following diagram illustrates the conceptual relationship between

some of the key research areas.
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Interconnected research domains within the Born in Bradford study.

Data Access
The Born in Bradford study encourages collaboration and data sharing with the wider research

community. Researchers interested in accessing the data can find information on the official

Born in Bradford website. The process typically involves submitting a research proposal for

review by the BiB Executive Committee. A data dictionary is also available to provide a detailed

overview of the collected variables.

Conclusion
The Born in Bradford longitudinal study is a world-leading resource for understanding the

determinants of health and disease across the lifespan. Its large, multi-ethnic cohort, coupled

with extensive and long-term data collection, provides unparalleled opportunities for

researchers in academia and industry. The detailed experimental protocols and the vast

biobank offer a solid foundation for cutting-edge research, from epidemiological studies to the

investigation of molecular pathways. As the cohort continues to mature, the Born in Bradford

study will undoubtedly continue to yield critical insights that can inform public health policy and

the development of new therapeutic strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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